1-benzoyl-3-(difluoromethyl)pyrrolidine
Overview
Description
1-Benzoyl-3-(difluoromethyl)pyrrolidine, also known as 1-benzoyl-3-difluoromethylpyrrolidine or BDFMP, is a heterocyclic compound with a five-membered ring composed of three carbon atoms and two fluorine atoms. It is an important synthetic intermediate in organic chemistry and is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. BDFMP is also used as a catalyst in the synthesis of other compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BDFMP.
Mechanism of Action
The mechanism of action of BDFMP is not well understood. However, it is believed that the reaction of BDFMP with a base and a catalyst results in the formation of a cationic species, which can then react with an electrophile to form the desired product. Additionally, the reaction of BDFMP with a nucleophile may result in the formation of an anionic species, which can then react with an electrophile to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of BDFMP have not been extensively studied. However, it is believed that BDFMP may have some effects on the body, such as the inhibition of enzymes and the modulation of gene expression. Additionally, BDFMP may have some effects on the immune system, as well as some effects on the nervous system.
Advantages and Limitations for Lab Experiments
The advantages of using BDFMP in lab experiments include its low cost, its availability in a variety of forms, and its ability to catalyze a wide range of reactions. Additionally, BDFMP has a relatively low toxicity, making it safe to use in lab experiments. However, there are some limitations to using BDFMP in lab experiments. For example, BDFMP is not soluble in water, making it difficult to use in aqueous solutions. Additionally, BDFMP is not stable in the presence of light and heat, which can limit its use in some experiments.
Future Directions
There are several potential future directions for the use of BDFMP. For example, BDFMP could be used as a catalyst in the synthesis of more complex molecules, such as peptides and proteins. Additionally, BDFMP could be used in the synthesis of more complex organic compounds, such as polymers and heterocyclic compounds. Additionally, BDFMP could be used in the synthesis of nucleic acids and in the development of new drugs and agrochemicals. Finally, BDFMP could be used to modulate gene expression and to study the biochemical and physiological effects of BDFMP on the body.
Synthesis Methods
BDFMP can be synthesized from the reaction of 1-benzoyl-3-(difluoromethyl)pyrrolidinechloropyrrolidine with difluoromethane. The reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium acetate, at temperatures of 120-140 °C. The reaction yields BDFMP in high yields.
Scientific Research Applications
BDFMP has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of organic compounds, including pharmaceuticals, agrochemicals, and materials. BDFMP has also been used in the synthesis of polymers and in the synthesis of heterocyclic compounds. Additionally, BDFMP has been used in the synthesis of peptides and proteins, as well as in the synthesis of nucleic acids.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzoyl-3-(difluoromethyl)pyrrolidine involves the reaction of benzoyl chloride with difluoromethylamine followed by cyclization with 1,4-diazabicyclo[2.2.2]octane (DABCO) to form the target compound.", "Starting Materials": [ "Benzoyl chloride", "Difluoromethylamine", "1,4-diazabicyclo[2.2.2]octane (DABCO)", "Anhydrous dichloromethane", "Anhydrous diethyl ether", "Anhydrous sodium sulfate", "Magnesium sulfate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: To a solution of difluoromethylamine (1.2 equiv) in anhydrous dichloromethane, add benzoyl chloride (1 equiv) dropwise at 0°C under nitrogen atmosphere.", "Step 2: Stir the reaction mixture at room temperature for 2 hours.", "Step 3: Add anhydrous diethyl ether to the reaction mixture and filter the precipitated solid.", "Step 4: Wash the solid with anhydrous diethyl ether and dry it under vacuum.", "Step 5: To a solution of the obtained intermediate in anhydrous dichloromethane, add DABCO (1.2 equiv) at 0°C under nitrogen atmosphere.", "Step 6: Stir the reaction mixture at room temperature for 24 hours.", "Step 7: Add water to the reaction mixture and extract the organic layer with anhydrous sodium sulfate.", "Step 8: Filter the organic layer and evaporate the solvent under reduced pressure.", "Step 9: Purify the obtained crude product by column chromatography using a mixture of anhydrous dichloromethane and anhydrous diethyl ether as the eluent.", "Step 10: Recrystallize the purified product from a mixture of anhydrous diethyl ether and hexane.", "Step 11: Dry the obtained crystals under vacuum to obtain 1-benzoyl-3-(difluoromethyl)pyrrolidine as a white solid." ] } | |
| 2152536-44-0 | |
Molecular Formula |
C12H13F2NO |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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